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Introduction

NCS-382, or 6,7,8,9-tetrahydro-5-hydroxy-5H-benzocyclohept-6-ylideneacetic acid, is a notable
pharmacological tool in neuroscience research. It is recognized primarily as a putative
antagonist of the y-hydroxybutyric acid (GHB) receptor, although its selectivity has been a
subject of discussion.[1][2] More recent studies have identified the a-isoform of
Ca2+/calmodulin-dependent protein kinase Il (CaMKIla) as another significant binding target.[3]
[4] This dual activity makes NCS-382 a compound of interest for investigating neuronal
signaling pathways related to GHB and CaMKIlla. These application notes provide detailed
protocols for utilizing NCS-382 in various neuronal cell culture assays to explore its effects on
neuronal function and health.

Quantitative Data Summary

The following tables summarize the available quantitative data for NCS-382, providing a
reference for experimental design.

Table 1: Binding Affinity and Potency of NCS-382
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Target Preparation Radioligand Ki (pM) IC50 (nM) Reference
GHB Rat Striatum
134.1 [5]

Receptor Membranes

Rat
GHB _

Hippocampus 201.3 [5]
Receptor

Membranes

Rat Cortical
CaMKlla Homogenate [BHINCS-382 0.34 [6]

S

Table 2: In Vitro Toxicity of NCS-382

Cell Type Assay Concentration  Observation Reference

Minimal evidence
Cell Viability UptolmM of [7]

Neuronal Stem

Cells o
pharmacotoxicity
Neuronal Stem Cytotoxicity No adverse
, 0.01-1000 pM [7]
Cells (Necrosis) effects

o Low probability
HepG2 Cells Cell Viability 0.01-1000 uM o [5]
of cellular toxicity

Signaling Pathways

NCS-382 is known to interact with at least two key signaling pathways in neurons. The
following diagrams illustrate these pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for NCS-382 in
Neuronal Cell Culture Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1239385#using-ncs-382-in-neuronal-cell-culture-
assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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